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Compound of Interest

Compound Name: Allyl cyclohexyloxyacetate

Cat. No.: B1266723

Essential Safety and Handling Guide for Allyl
Cyclohexyloxyacetate

This guide provides immediate, essential safety and logistical information for handling Allyl
cyclohexyloxyacetate in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

Allyl cyclohexyloxyacetate is classified with the following hazards:

Harmful if swallowed.[1][2][3]

Causes skin irritation.[1][3]

May cause an allergic skin reaction.[2]

Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Allyl
cyclohexyloxyacetate to minimize exposure and ensure personal safety.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles or Face Shield

Chemical splash goggles or a
face shield worn over safety
glasses is required, meeting
ANSI Z.87.1 standards.[4]

Hand Protection

Chemical-resistant Gloves

Wear disposable nitrile gloves
for short-term protection.[4] For
prolonged contact, consult the
glove manufacturer's

resistance guide.

Skin and Body Protection

Laboratory Coat

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned to cover as

much skin as possible.[4]

Full-body clothing and shoes

Wear long pants and closed-
toe, closed-heel shoes that

cover the entire foot.[4]

Respiratory Protection

Respirator

Use a NIOSH-approved
respirator (e.g., type P95 or
ABEK-P2) if ventilation is
inadequate or for higher-level
protection.[5] Annual medical
evaluations and fit testing are

required for respirator use.[4]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area.[5]

e Use a chemical fume hood for procedures that may generate vapors, mists, or aerosols.[5]

Safe Handling Procedures:
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Avoid contact with skin and eyes.[5]

Do not breathe vapors, mist, or gas.[5]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the work area.[2]

Keep the container tightly closed when not in use.

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[5]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[5]

Accidental Release and Spillage Plan

Evacuate: Evacuate personnel from the spill area.[5]

Ventilate: Ensure adequate ventilation.[5]

Containment: Prevent the spill from entering drains.[5]

Clean-up:

o For liquid spills, use an inert absorbent material to soak up the chemical.

o For solid spills, sweep or shovel the material into a suitable, closed container for disposal.
Avoid creating dust.[5]
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o Decontaminate: Clean the spill area thoroughly.

o Personal Protection: Wear the appropriate PPE during the entire clean-up process.[5]

Disposal Plan

e Product Disposal: Dispose of surplus and non-recyclable solutions through a licensed
disposal company. The material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[5]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[5]

e Regulations: All waste disposal must be in accordance with local, regional, and national
regulations.

Experimental Workflow

The following diagram illustrates the safe handling and disposal workflow for Allyl
cyclohexyloxyacetate.
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Caption: Safe Handling and Disposal Workflow for Allyl cyclohexyloxyacetate.
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Physical and Chemical Properties

Property Value

Molecular Formula C11H1803

Molecular Weight 198.26 g/mol [1][6]
Appearance Colorless to yellowish liquid[6]
Boiling Point 281 - 283 °CJ[6]

Refractive Index n20/D 1.460 - 1.464[6]
Storage Conditions Store at room temperature.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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